Cas no 329939-40-4 (4-bromo-N-(2-furylmethyl)benzenesulfonamide)

• Product Name: 4-bromo-N-(2-furylmethyl)benzenesulfonamide
• CAS No: 329939-40-4
• MF: C₁₁H₁₀BrNO₃S
• MW: 316.171000957489
• CID: 3054381
• PubChem ID: 3910703
• Update Time: 2025-04-21

4-bromo-N-(2-furylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-furylmethyl)benzenesulfonamide
• UPCMLD0ENAT5972566:001
• CHEMBL5484625
• 4-bromo-N-(furan-2-ylmethyl)benzenesulfonamide
• JHICC02073
• [(4-bromophenyl)sulfonyl](2-furylmethyl)amine
• 4-BROMO-N-[(FURAN-2-YL)METHYL]BENZENE-1-SULFONAMIDE
• AKOS000390824
• AO-548/10547059
• 329939-40-4
• STK090107
• Z45497815

• Inchi： 1S/C11H10BrNO3S/c12-9-3-5-11(6-4-9)17(14,15)13-8-10-2-1-7-16-10/h1-7,13H,8H2
• InChI Key： NGVHZPNNKXJGFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 314.95648Da
• Monoisotopic Mass: 314.95648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.7Ų